Cas no 1279038-32-2 ((2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride)

(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. The compound features a Boc-protected amine and a hydroxymethyl group at the 2-position, offering versatility in further functionalization. Its stereochemical purity (2S,4R) ensures precise control in asymmetric synthesis, making it valuable for the development of bioactive molecules, particularly in peptidomimetics and enzyme inhibitors. The hydrochloride salt enhances stability and solubility, facilitating handling in synthetic applications. This building block is particularly advantageous for constructing complex heterocycles and modified amino acid derivatives, supporting drug discovery and medicinal chemistry efforts.

(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride structure

1279038-32-2 structure

Product Name:(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride

CAS No:1279038-32-2

MF:C₁₀H₂₁ClN₂O₃

MW:252.738342046738

MDL:MFCD11101172

CID:1027067

PubChem ID:45072312

Update Time:2025-10-30

(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride
- (2S,4R)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
- (2S,4R)-1-BOC-2-hydroxymethyl-4-amino Pyrrolidine-HCl
- trans-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
- (2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidinehydrochloride
- AB0000806
- ST2402264
- AX8209435
- CS-0316560
- 1279038-32-2
- (2S,4R)-(1-Boc)-4-amino-2-(hydroxymethyl)pyrrolidine HCl
- (2S,4R)-1-BOC-2-hydroxymethyl-4-amino Pyrrolidine hydrochloride
- (2s,4r)-1-boc-2-hydroxymethyl-4-aminopyrrolidine HCl
- DB-353332
- 1116454-27-3
- 1217657-92-5
- AKOS015847169
- AS-74967
- (2S,4R)-1-Boc-2-hydroxymethyl-4-amino pyrrolidine-hcl,>97%
- SCHEMBL25207743
- TERT-BUTYL (2S,4R)-4-AMINO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE HYDROCHLORIDE
- 1-Pyrrolidinecarboxylic acid, 4-amino-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1), (2S,4R)-
- tert-butyl (2S,4R)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate;hydrochloride
- A11676
- A934802
- MDL： MFCD11101172
- Inchi： 1S/C10H20N2O3.ClH/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13;/h7-8,13H,4-6,11H2,1-3H3;1H/t7-,8+;/m1./s1
- InChI Key： CBLODQXSQDSMHU-WLYNEOFISA-N
- SMILES： Cl.O(C(C)(C)C)C(N1C[C@@H](C[C@H]1CO)N)=O

Computed Properties

Exact Mass: 252.12400
Monoisotopic Mass: 252.1240702g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.8

Experimental Properties

PSA: 75.79000
LogP: 1.75560

(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride Pricemore >>

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Chemenu	CM197375-1g	(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride	1279038-32-2	95%	1g	$508	2023-03-07
Alichem	A109004816-5g	(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride	1279038-32-2	95%	5g	1,460.60 USD	2021-06-01
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Alichem	A109004816-25g	(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride	1279038-32-2	95%	25g	3,283.00 USD	2021-06-01
eNovation Chemicals LLC	D583882-250mg	(2S,4R)-1-Boc-2-Hydroxymethyl-4-aminopyrrolidine hydrochloride	1279038-32-2	95%	250mg	$950	2024-05-24
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